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Compound of Interest

Compound Name: (R)-DS89002333

Cat. No.: B12407290 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of potent compounds like (R)-DS89002333 is paramount to maintaining a safe

laboratory environment and adhering to regulatory compliance. This document provides

essential guidance on the proper disposal procedures for (R)-DS89002333, a potent and orally

active PRKACA inhibitor used in cancer research.[1][2][3] While a specific Safety Data Sheet

(SDS) for (R)-DS89002333 is not publicly available, the following procedures are based on

best practices for the disposal of highly potent and cytotoxic compounds.

Immediate Safety and Handling Precautions
(R)-DS89002333 is a potent compound and should be handled with care.[1][2][3] All handling

of this compound, including weighing and dissolution, should be conducted in a designated

containment area, such as a certified chemical fume hood or a containment glove box, to

prevent inhalation or skin contact. Appropriate personal protective equipment (PPE), including

a lab coat, safety goggles, and chemical-resistant gloves, must be worn at all times.

Step-by-Step Disposal Procedures
The disposal of (R)-DS89002333 and any contaminated materials must be managed to

mitigate risks to personnel and the environment. The following steps outline the recommended

disposal workflow:

Decontamination of Surfaces and Equipment: All surfaces and equipment that have come

into contact with (R)-DS89002333 should be thoroughly decontaminated. The specific
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deactivating solution may depend on the chemical nature of the compound; however, a

common practice for many organic molecules is to use a solution capable of chemical

degradation, followed by a thorough rinse with appropriate solvents.

Segregation of Waste: All waste contaminated with (R)-DS89002333 must be segregated

from general laboratory waste. This includes:

Solid Waste: Contaminated PPE (gloves, disposable lab coats), plasticware (pipette tips,

tubes), and any other solid materials.

Liquid Waste: Unused solutions of (R)-DS89002333, and solvents used for rinsing

contaminated glassware.

Sharps: Contaminated needles, syringes, and scalpels.

Waste Collection and Labeling:

Solid Waste: Collect in a dedicated, clearly labeled, leak-proof container. The label should

include "Hazardous Chemical Waste," the name of the compound "(R)-DS89002333," and

the appropriate hazard symbols.

Liquid Waste: Collect in a dedicated, clearly labeled, sealed, and shatter-resistant

container. The container should be compatible with the solvents used. The label must

include "Hazardous Chemical Waste," the name of the compound, the solvent

composition, and hazard symbols.

Sharps: Place in a designated, puncture-resistant sharps container that is clearly labeled

as containing hazardous chemical waste.

Storage of Waste: Store all hazardous waste containers in a designated, secure, and well-

ventilated area away from incompatible materials. Storage should comply with institutional

and local regulations regarding hazardous waste accumulation.

Final Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor. Under no circumstances should this compound be disposed of down the

drain or in the regular trash.
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Quantitative Data Summary
Property Value Source

Molecular Formula C22H20ClF2N3O3 [3]

Molecular Weight 447.86 g/mol [3]

IC50 (PRKACA) 0.3 nM [1][2][3]

Storage Temperature
Powder: 4°C, In solution:

-20°C to -80°C
[3]

Experimental Protocols
While specific experimental protocols for (R)-DS89002333 are proprietary, a general workflow

for handling potent compounds in a research setting is as follows:
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General workflow for handling potent compounds.
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PRKACA Signaling Pathway Inhibition
(R)-DS89002333 is an inhibitor of the catalytic subunit alpha of protein kinase A (PRKACA).[1]

[2][3] The canonical cAMP signaling pathway involves the activation of adenylyl cyclase, which

produces cyclic AMP (cAMP). cAMP then binds to the regulatory subunits of PKA, causing the

release and activation of the catalytic subunits, such as PRKACA. Activated PRKACA then

phosphorylates downstream target proteins, like CREB, which in turn regulate gene

expression. (R)-DS89002333 directly inhibits the kinase activity of PRKACA, thereby blocking

this signaling cascade.
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Inhibition of the PRKACA signaling pathway by (R)-DS89002333.
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[https://www.benchchem.com/product/b12407290#r-ds89002333-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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